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Compound of Interest

Compound Name: Z-His-Phe-OH
CAS No.: 13053-69-5
Cat. No.: B077793
Get Quote
. J

Executive Summary & Core Directive

Z-His-Phe-OH (N-Carbobenzyloxy-L-histidyl-L-phenylalanine) is a protected dipeptide
intermediate commonly used in enzymatic assays and peptide synthesis.[1] While often
classified as non-hazardous under GHS criteria due to a lack of comprehensive toxicological
data, it must be treated as regulated chemical waste.[1]

The Core Directive: Do not dispose of Z-His-Phe-OH in municipal trash or down the drain. Its
biological activity as a protease substrate and its nitrogen content classify it as a substance
that requires controlled incineration or hazardous waste landfilling to prevent environmental
bioaccumulation.

Hazard Profile & Safety Assessment

Scientific Integrity Note: The "Z" (benzyloxycarbonyl) group renders the peptide more lipophilic
than its native form. While this improves membrane permeability in assays, it also means the
compound behaves strictly as Organic Waste, not biomedical waste (unless contaminated with
infectious agents).
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Parameter

Specification

Operational Implication

Chemical Name

N-Carbobenzyloxy-L-histidyl-L-

phenylalanine

Use full name on waste tags;
avoid abbreviations like "Z-
HP".

Physical State

White to off-white powder

High surface area; prone to

static.[1] Do not generate dust.

GHS Classification

Not Classified / Caution (Not
fully tested)

Treat as Irritant
(Skin/Eye/Resp) under the

Precautionary Principle.[1]

Incompatibilities

Strong Oxidizers, Strong Acids

Segregation Critical: Do not
mix with Nitric or Perchloric

acid waste.[1]

Waste Code (RCRA)

Non-RCRA Listed (General
Organic)

Dispose via Lab Pack or

Organic Solid stream.[1]

Disposal Decision Logic (Visualized)

The following workflow illustrates the decision matrix for segregating Z-His-Phe-OH waste.

This logic prevents cross-contamination and ensures regulatory compliance.
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Waste: Z-His-Phe-OH
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Biohazardous Waste Solid Chemical Waste Halogenated Waste Non-Halogenated Waste
(Red Bag/Autoclave) (White Pail/Drum) (e.g., DCM, Chloroform) (e.g., DMSO, MeOH)

Click to download full resolution via product page

Figure 1: Decision matrix for Z-His-Phe-OH segregation.[1] Note that "Solid Chemical Waste"
is the default pathway for pure, expired powder.[1]

Detailed Operational Protocols
Protocol A: Disposal of Solid Z-His-Phe-OH (Expired or
Excess)

Context: You have a vial of expired powder or weighing boats with residual dust.[1] Expertise
Insight: Solid peptide waste is often rejected by haulers if labeled generically. Specificity
prevents "unknown chemical” surcharges.
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a
designated "Solid Chemical Waste" pail.

e Primary Containment:
o Do not pour loose powder directly into a large drum.
o Keep the chemical in its original glass/plastic vial.
o Tighten the cap and seal with Parafilm to prevent leakage during transport.

» Secondary Containment: Place the sealed vial into a clear polyethylene bag (Zip-lock style)
before placing it in the waste pail.

» Labeling (Critical):
o Constituents: Write "N-Carbobenzyloxy-L-histidyl-L-phenylalanine™ (99%).
o Hazard Checkbox: Mark "Irritant” or "Toxic" (as a precaution).

o CAS Number: Use 35869-58-2 (or specific isomer CAS if different on your vial).

Protocol B: Disposal of Liquid Waste (Reaction

Mixtures/Assays)

Context: Z-His-Phe-OH dissolved in DMSO, Methanol, or buffer. Expertise Insight: The Z-group
is stable in mild acid but degrades in strong base. Ensure the waste stream pH is between 4
and 10 to prevent uncontrolled hydrolysis in the drum.

e Segregation:
o Scenario 1 (DMSO/Methanol/Water): Pour into Non-Halogenated Organic Waste.
o Scenario 2 (DCM/Chloroform): Pour into Halogenated Organic Waste.

» Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,
Chromic acid, Permanganates). Peptides can react exothermically with these.
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» Rinsing: Triple-rinse the original vessel with the primary solvent. Add rinsate to the waste
container.

» Documentation: Record the volume added to the waste log.

Emergency Procedures: Spill Management

Trustworthiness: This protocol assumes the user is wearing standard PPE (Nitrile gloves, Lab
coat, Safety glasses).

Spill Type Action Plan

1. Isolate: Do not turn on fans; minimize air
movement to prevent dust cloud.2. Dampen:
Cover spill with paper towels slightly dampened
Dry Powder Spill with water (prevents aerosolization).3. Collect:
Scoop up damp towels and debris into a
sealable bag.4. Clean: Wipe area with 70%

Ethanol or mild detergent.

1. Absorb: Use vermiculite or polypropylene
o ) pads.2. Neutralize: Not typically required for this
Liquid Spill ) ]
neutral peptide.3. Dispose: Place absorbent

materials into "Solid Chemical Waste."

References & Regulatory Grounding

The following sources provide the regulatory and safety basis for the protocols above.

o Fisher Scientific. (2021). Safety Data Sheet: N-Carbobenzyloxy-L-phenylalanine (Analogous
Z-protected peptide handling).[1] Retrieved from [1]

» United States Environmental Protection Agency (EPA). (2025). Hazardous Waste
Compatibility Chart & Guidance. EPA-600/2-80-076.[1] Retrieved from [1]

¢ University of Pennsylvania EHRS. (2024).[2] Laboratory Chemical Waste Management
Guidelines. Retrieved from
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» National Institutes of Health (NIH). (2022). Waste Disposal Guide: Chemical and Biomedical
Waste Matrix. Retrieved from [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077793?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

